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Compound of Interest

Compound Name: Sodium nifurstyrenate

Cat. No.: B035098

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling of
Sodium nifurstyrenate. It is designed to be a primary resource for laboratory safety and
chemical management, offering procedural, step-by-step guidance to address specific
operational questions and build a foundation of trust in safe laboratory practices.

Safety Data Summary

Limited quantitative toxicity data for Sodium nifurstyrenate is publicly available. The Safety
Data Sheet (SDS) indicates that data for acute toxicity (oral, dermal, inhalation), skin
corrosion/irritation, and other toxicological endpoints are not available.[1] In the absence of
established Occupational Exposure Limits (OELS), a conservative approach based on the
principles of control banding for potent pharmaceutical compounds is recommended. Nitrofuran
antibiotics, as a class, are noted for potential carcinogenicity, which necessitates stringent
handling protocols.[2][3]
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Parameter Value Source
Chemical Name Sodium nifurstyrenate [1]

CAS Number 54992-23-3 [1][4]
Molecular Formula C13HsNNaOs [4]
Molecular Weight 281.20 g/mol [4115]
Acute Oral Toxicity (LD50) Data not available [1]
Acute Dermal Toxicity (LD50) Data not available [1]
Aquatic Toxicity (LC50) Data not available

Occupational Exposure Limit
(OEL)

Not established

Operational Plan: Step-by-Step Handling
Procedures

Given the lack of specific toxicity data, Sodium nifurstyrenate should be handled as a potent
compound. The following procedures are designed to minimize exposure.

Engineering Controls and Preparation

o Ventilation: All handling of Sodium nifurstyrenate powder must be conducted in a certified
chemical fume hood, a glove box, or a similar containment enclosure to prevent inhalation of
airborne particles.[1]

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible
and have been recently tested.[1]

o Work Area: Designate a specific area for handling Sodium nifurstyrenate to prevent cross-
contamination. Cover the work surface with absorbent, disposable liners.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory

exposure.

Respiratory Protection: A dustproof mask is the minimum requirement.[1] For procedures
with a higher risk of aerosolization, a powered air-purifying respirator (PAPR) with
appropriate particulate filters is recommended.

Hand Protection: Impervious protective gloves are required.[1] Double-gloving with nitrile
gloves is a best practice. Change the outer gloves immediately if contamination is
suspected.

Eye Protection: Wear protective glasses with side-shields or chemical safety goggles.[1]

Body Protection: An impervious apron or a disposable lab coat should be worn over personal
clothing.[1] For extensive handling, disposable coveralls are recommended.

Foot Protection: Wear impervious long boots or disposable shoe covers in the designated
handling area.[1]

Handling and Experimental Workflow

Weighing: If possible, weigh the compound directly within the containment enclosure. Use a
dedicated set of utensils (spatulas, weigh boats).

Solution Preparation: When preparing solutions, add the solid Sodium nifurstyrenate to the
solvent slowly to avoid splashing and dust generation.

Transport: When moving the compound within the laboratory, use sealed, shatter-resistant
secondary containers.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water.[1]
Do not eat, drink, or smoke in the laboratory.[1]

Disposal Plan: Step-by-Step Procedures

As a nitrofuran antibiotic, Sodium nifurstyrenate waste must be managed to prevent

environmental contamination and the potential for promoting antibiotic resistance.[2]
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Waste Segregation and Collection

e Solid Waste: All disposable materials contaminated with Sodium nifurstyrenate (e.g.,
gloves, weigh boats, absorbent liners, disposable lab coats) must be collected in a
dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions of Sodium nifurstyrenate and contaminated solvents
should be collected in a separate, sealed, and clearly labeled hazardous liquid waste
container. Do not pour this waste down the drain.[1]

o Sharps Waste: Needles, syringes, or other sharps contaminated with Sodium
nifurstyrenate must be disposed of in a designated sharps container for hazardous waste.

Decontamination of Reusable Equipment

o Gross Decontamination: Carefully wipe down all non-disposable equipment (e.g., spatulas,
glassware) with a damp cloth to remove visible powder. Dispose of the cloth as solid
hazardous waste.

e Washing: Wash the decontaminated equipment with an appropriate laboratory detergent and
rinse thoroughly with water.

Final Disposal

o Waste Contractor: All collected hazardous waste containing Sodium nifurstyrenate must be
disposed of through a licensed and authorized waste disposal contractor.[1]

o Packaging: Ensure that all waste containers are securely sealed and properly labeled
according to institutional and regulatory guidelines before collection by the waste contractor.
Completely empty the original product packaging before its disposal.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key decision points and procedural flow for safely
managing Sodium nifurstyrenate from receipt to disposal.
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Workflow for Handling Sodium Nifurstyrenate
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Caption: Safe handling and disposal workflow for Sodium nifurstyrenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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